Cas no 9062-07-1 (ι-Carrageenin)

ι-Carrageenan is a sulfated polysaccharide derived from red seaweed, primarily composed of alternating 3-linked β-D-galactose and 4-linked α-D-galactose-4-sulfate units. It is widely utilized in food, pharmaceutical, and cosmetic industries due to its unique gelling, thickening, and stabilizing properties. Unlike κ- and λ-carrageenans, ι-carrageenan forms soft, elastic gels in the presence of calcium ions, making it particularly suitable for applications requiring thermo-reversible textures. Its high sulfate content enhances water-binding capacity and improves synergy with other hydrocolloids. As a non-toxic, biodegradable polymer, ι-carrageenan is valued for its compatibility with diverse formulations, including dairy products, sauces, and personal care emulsions, where controlled viscosity and stability are critical.
ι-Carrageenin structure
ι-Carrageenin structure
Product name:ι-Carrageenin
CAS No:9062-07-1
MF:C24H34O31S4
MW:946.768166065216
CID:93558
PubChem ID:87566755

ι-Carrageenin Chemical and Physical Properties

Names and Identifiers

    • IRISH MOSS
    • MOSS IRISH
    • CARRAGEENAN IOTA TYPE
    • CARRAGEENAN TYPE II
    • CARRAGEENAN TYPE V
    • I-CARRAGEENAN
    • IOTA-CARRAGEENAN
    • IOTA-CARRAGEENAN (TYPE II)
    • CARRAGEENAN, IOTA-(RG)
    • ι-Carrageenin
    • 4-O-Sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranosyl-(1->3)-4-O-sulfonato-β-D-galactopyranosyl-(1->4)-3,6-anhydro-2-O-sulfonato-α-D-galactopyranose
    • ι-Carrageenan
    • SeaSpen PF
    • Soageena MV 201
    • Soageena MV 220
    • Soageena MV 320
    • Soageena MV 330
    • TS 150
    • Vicarin SD 389
    • Viscarin ME 389
    • Viscarin SD 309
    • beta-Carrageenan 2,4'-bis(hydrogen sulfate)
    • iota-Carrageenin
    • I-Carrageenan IOTA Type
    • Sigma C 1138
    • [(2R,3R,4R,5R,6S)-4,5-dihydroxy-6-[[(1R,3R,4R,5S,8S)-3-[(2R,3S,4R,5R,6S)-5-hydroxy-2-(hydroxymethyl)-6-[[(1R,3S,4R,5S,8S)-3-hydroxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-3-sulfonatooxyoxan-4-yl]oxy-4-sulfonatooxy-2,6-dioxabicyclo[3.2.1]octan-8-yl]oxy]-2-(hydroxymethyl)oxan-3-yl] sulfate
    • (1->4)-3,6-anhydro-2-O-sulfonato-alpha-D-galactopyranosyl-(1->3)-4-O-sulfonato-beta-D-galactopyranan
    • CHEBI:37168
    • 9062-07-1
    • Refined stage
    • QIDSWKFAPCTSKL-RRQHLKGPSA-J
    • MDL: MFCD00151512
    • Inchi: InChI=1S/C24H38O31S4/c25-1-5-12(52-56(31,32)33)9(27)10(28)22(46-5)49-14-8-4-44-18(14)20(55-59(40,41)42)24(48-8)51-16-11(29)23(47-6(2-26)15(16)53-57(34,35)36)50-13-7-3-43-17(13)19(21(30)45-7)54-58(37,38)39/h5-30H,1-4H2,(H,31,32,33)(H,34,35,36)(H,37,38,39)(H,40,41,42)/p-4/t5-,6-,7-,8-,9-,10-,11-,12+,13+,14+,15+,16-,17+,18+,19-,20-,21+,22+,23+,24-/m1/s1
    • InChI Key: QIDSWKFAPCTSKL-RRQHLKGPSA-J
    • SMILES: OC[C@H]1O[C@@H](O[C@H]2[C@H]3CO[C@@H]2[C@H]([C@@H](O[C@@H]2[C@@H](O)[C@H](O[C@H]4[C@H]5CO[C@@H]4[C@H]([C@H](O5)O)OS([O-])(=O)=O)O[C@H](CO)[C@@H]2OS([O-])(=O)=O)O3)OS([O-])(=O)=O)[C@H](O)[C@@H](O)[C@H]1OS([O-])(=O)=O

Computed Properties

  • Exact Mass: 945.99700
  • Monoisotopic Mass: 945.9966890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 31
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 12
  • Complexity: 1840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 20
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -9.4
  • Topological Polar Surface Area: 504Ų

Experimental Properties

  • Solubility: H2O: 5 mg/mL hot, soluble
  • Water Partition Coefficient: Partially soluble in water, Soluble in hot water. Insoluble in ethanol, in hot concentrated salt solutions.
  • PSA: 503.69000
  • LogP: -5.39640
  • Merck: 1858

ι-Carrageenin Security Information

  • WGK Germany:2
  • Safety Instruction: 24/25
  • FLUKA BRAND F CODES:3

ι-Carrageenin Customs Data

  • HS CODE:1302391100
  • Customs Data:

    China Customs Code:

    1302391100

ι-Carrageenin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I57900-500g
Ι-carrageenan
9062-07-1 BR
500g
¥2502.0 2023-09-07
BAI LING WEI Technology Co., Ltd.
1534993-100G
l-Carrageenan
9062-07-1
100G
¥ 714 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C805952-1kg
ι-Carrageenan
9062-07-1
1kg
¥1,320.00 2022-01-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C805952-25g
ι-Carrageenan
9062-07-1
25g
¥86.00 2022-09-29
TRC
C184390-100g
ι-Carrageenin
9062-07-1
100g
$ 170.00 2022-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120988-500g
ι-Carrageenin
9062-07-1
500g
¥807.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C120988-100g
ι-Carrageenin
9062-07-1
100g
¥231.90 2023-09-03
TRC
C184390-250g
ι-Carrageenin
9062-07-1
250g
$ 340.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C805952-500g
ι-Carrageenan
9062-07-1
500g
¥832.00 2022-09-29
SHENG KE LU SI SHENG WU JI SHU
sc-216083-5 g
ι-Carrageenan,
9062-07-1
5g
¥602.00 2023-07-10

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Purity:99%
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